2-Anilinobutanoic acid

Specification

• CAS No.: 67832-70-6
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-anilinobutanoic acid
• Standard InChI: InChI=1S/C10H13NO2/c1-2-9(10(12)13)11-8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)
• Standard InChI Key: LZHXNUAOYPZQJM-UHFFFAOYSA-N
• SMILES: CCC(C(=O)O)NC1=CC=CC=C1
• Canonical SMILES: CCC(C(=O)O)NC1=CC=CC=C1

Introduction

Chemical and Physical Properties

2-Anilinobutanoic acid possesses distinctive chemical and physical properties that make it valuable for various applications. The compound features a phenylamine group attached to the alpha carbon of butanoic acid, creating a secondary amine functionality with interesting chemical reactivity.

Structural Characteristics

The compound consists of a four-carbon butanoic acid backbone with an aniline group substituted at the second carbon position. The presence of both carboxylic acid and amine functional groups gives the molecule amphoteric properties, allowing it to act as both an acid and a base depending on reaction conditions.

Table 1: Chemical Properties of 2-Anilinobutanoic Acid

Property	Value
Chemical Formula	C10H13NO2
Molecular Weight	179.22 g/mol
CAS Number	67832-70-6
IUPAC Name	2-(phenylamino)butanoic acid
Canonical SMILES	CCC(C(=O)O)Nc1ccccc1
MDL Number	MFCD08691697
Physical State	Solid

Physical Properties

2-Anilinobutanoic acid typically appears as a solid at room temperature. It possesses moderate solubility in organic solvents such as alcohols and limited solubility in water. The compound shows characteristic absorption patterns in spectroscopic analyses, which are useful for its identification and purity assessment.

Synthetic Methods

The synthesis of 2-anilinobutanoic acid can be approached through several methods, though the search results don't explicitly detail specific synthetic routes for this compound. Based on related compounds, the following synthetic approaches can be inferred:

Nucleophilic Substitution

One common approach involves the nucleophilic substitution reaction of aniline with α-halobutanoic acids. In this reaction, aniline acts as a nucleophile to displace the halogen at the α-position of butanoic acid derivatives such as 2-bromobutanoic acid or 2-chlorobutanoic acid.

Reductive Amination

Another potential synthetic route is the reductive amination of 2-oxobutanoic acid with aniline in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride. This method allows for the formation of the C-N bond while simultaneously reducing the intermediate imine to the corresponding amine.

Stereochemical Considerations

Synthesis of optically active 2-anilinobutanoic acid has been reported in the literature. Research has established correlations between the absolute configurations of 2-anilinobutanoic acid and related compounds. For instance, (–)-β-anilinobutyric acid (another name for 2-anilinobutanoic acid) has been shown to possess the R configuration through chemical correlation studies with 1,2,3,4-tetrahydroquinoline-2-carboxylic acid derivatives.

Related Compounds and Derivatives

Several compounds structurally related to 2-anilinobutanoic acid have been studied extensively, providing insights into the potential properties and applications of this class of compounds.

Tetrahydroquinoline Derivatives

A notable related compound is 1,2,3,4-tetrahydroquinoline-2-carboxylic acid, which has been chemically correlated with 2-anilinobutanoic acid. Research has established that (–)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid and (–)-1,2,3,4-tetrahydro-2-methylquinoline have the S configuration.

Benzamide Derivatives

Various benzamide derivatives have been synthesized and evaluated for biological activities. For instance, N-(2-aminoethyl)-N-benzyloxyphenyl benzamides have demonstrated potent antiparasitic activity against Trypanosoma brucei, the causative agent of Human African Trypanosomiasis.

Aminobenzoic Acid Derivatives

Para-aminobenzoic acid (PABA) and its derivatives share some structural similarities with 2-anilinobutanoic acid. These compounds have been extensively studied for their biological activities, including potential applications as plant growth regulators and enzyme inhibitors.

Category	Information
Hazard Classification	Acute Toxicity (Category 4), Skin Irritation (Category 2), Eye Irritation (Category 2A), STOT SE (Category 3)
Hazard Statements	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation
Precautionary Measures	Wear protective gloves/protective clothing/eye protection/face protection, Avoid breathing dust/fume/gas/mist/vapors/spray, Use only outdoors or in a well-ventilated area, Wash skin thoroughly after handling
First Aid Measures	IF SWALLOWED: Call a poison center or doctor if you feel unwell, IF ON SKIN: Wash with plenty of soap and water, IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing, IF IN EYES: Rinse cautiously with water for several minutes
Storage Conditions	Store in a well-ventilated place, Keep container tightly closed, Store locked up

Proper safety measures should be adhered to when handling this compound to minimize potential health risks.